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Compound Focus: POE (20) lanolin

CAS No.: 61790-81-6

Cat. No.: S1817526

Preliminary Emulsifier Comparison

The table below synthesizes available information on polysorbates and general lanolin properties. Note that

data for POE (20) lanolin specifically is limited.

Lanolin (General

Characteristic Polysorbate 80 [1] [2] Polysorbate 20 [2] .
Properties) [3]
Chemical Derivation  Ethoxylated sorbitan Ethoxylated sorbitan Refined wool wax
monooleate (Oleic acid, monolaurate (Lauric (complex mixture of
C18:1) acid, C12) esters)
HLB Value 15.0 16.7 Information missing
Key Performance Emulsifies heavier oils; Solubilizes light oils Powerful, broad-spectrum
Profile good for creams, lotions, & fragrances; good emulsifier & emollient;
& pharmaceuticals for serums & toners enhances skin

penetration
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Lanolin (General

Characteristic Polysorbate 80 [1] [2] Polysorbate 20 [2] .
Properties) [3]

Typical Applications  Ice cream, bakery Flavor emulsions, Skin care creams,
products, creams, vitamin preparations,  ointments, makeup,
lotions, shampoos, light serums, toners pharmaceutical bases
vaccines

Regulatory Status FDA & EFSA approved FDA & EFSA Widely used; considered

(Food/Cosmetics) [1][2] [4] approved [2] safe but has a known

sensitization potential [3]

Suggested Experimental Pathways for Comparison

To build a comprehensive guide, you would need to design experiments to generate head-to-head data. Here

are some key methodologies you could employ.

e Emulsion Stability Testing

o Protocol: Prepare oil-in-water emulsions using identical concentrations of POE (20) lanolin
and polysorbates (e.g., P80). Subject them to stress conditions: centrifuge at 3000 rpm for 30
minutes and measure phase separation. Perform long-term stability studies by storing samples
at 4°C, 25°C, and 40°C for up to 3 months, visually inspecting for creaming, cracking, or
coalescence.

o Data to Collect: Emulsion Stability Index (ESI), phase separation time, and visual
documentation.

e Droplet Size and Viscosity Analysis

o Protocol: Analyze the emulsion microstructure using static light scattering or microscopy to
determine the mean droplet size and distribution. Measure viscosity of the emulsions using a
rotational viscometer at a defined shear rate.

o Data to Collect: D[3,2] and D[4,3] averages, patrticle size distribution curve, and viscosity
(mPa-s).

e Skin Penetration & Bioavailability Studies

o Protocol: Use Franz diffusion cells with excised human skin. Formulate a model active
ingredient (e.g., a lipophilic drug) with each emulsifier. Apply the formulation to the donor
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compartment and assay the receptor fluid at timed intervals using HPLC to quantify the amount
of active that has permeated.
o Data to Collect: Cumulative permeation over 24 hours, flux (Jss), and lag time.

Visualizing the Experimental Workflow

The following diagram outlines a logical workflow for the comparative evaluation of the emulsifiers,

incorporating the experiments mentioned above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Is Polysorbate -80 Bad for You? — Cape Crystal Brands [capecrystalbrands.com]

2. 20 vs 80: Understanding the Differences for Food and... Polysorbate [elchemy.com]

3. sciencedirect.com/topics/nursing-and-health-professions/ lanolin [sciencedirect.com]
4. What is Polysorbate 60 (E435) in Food and vs 65, 80? Polysorbate [foodadditives.net]

To cite this document: Smolecule. [POE (20) lanolin performance vs polysorbate emulsifiers].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1817526#poe-

20-lanolin-performance-vs-polysorbate-emulsifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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